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Compound of Interest

Compound Name: Namoxyrate

Cat. No.: B1676928 Get Quote

For researchers, scientists, and drug development professionals, the trail of the analgesic

compound Namoxyrate, also known as W 1760A, has grown cold. Despite its initial

investigation, publicly accessible, in-depth research on this compound is exceptionally scarce,

primarily pointing to a single study from over half a century ago. This guide serves to

consolidate the limited available information and highlight the significant gaps in our

understanding of this molecule.

Namoxyrate is chemically identified as the 2-(dimethylamino)ethanol salt of 2-(4-

biphenylyl)butyric acid. Its fundamental chemical and physical properties are cataloged in

various chemical databases.

Property Value

IUPAC Name
2-(dimethylamino)ethanol;2-(4-

phenylphenyl)butanoic acid

Molecular Formula C₂₀H₂₇NO₃

CAS Number 1234-71-5

A Singular Study in Analgesia
The core of Namoxyrate's research history appears to be a solitary paper published in 1967.
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While the full text of this pivotal study is not widely available in digital archives, the Medical

Subject Headings (MeSH) terms associated with the publication provide clues into its contents.

[1] The study was a pharmacological investigation into the analgesic properties of

Namoxyrate.

Inferred Experimental Details:

Subjects: The research was conducted on rats and mice.[1]

Comparative Analysis: Namoxyrate's effects were likely compared against a panel of known

analgesics, including morphine, codeine, dextropropoxyphene, meperidine, aspirin, and

phenylbutazone.[1]

Investigated Actions: The study likely assessed the compound's ability to counteract

chemically induced seizures and its interaction with bradykinin, a peptide involved in pain

signaling.[1]

Unfortunately, without the original paper, no quantitative data on efficacy, such as ED₅₀ values,

or detailed experimental protocols can be provided. The specific methodologies for the

analgesic assays (e.g., hot plate, tail-flick, writhing tests) remain unknown.

The Missing Pieces: Signaling Pathways and
Modern Research
Crucially, there is no accessible information regarding the mechanism of action of Namoxyrate,

including any potential signaling pathways it might modulate. The 1967 study predates many

modern molecular biology techniques that would be used today to elucidate a compound's

interaction with cellular targets.

Subsequent mentions of Namoxyrate in the scientific literature are sparse and typically occur

within broader chemical patent documents or lists of organic compounds, without offering any

new research data. There is no evidence of follow-up studies, clinical trials, or any progression

of Namoxyrate through the drug development pipeline.

Logical Relationship of Available Information
The following diagram illustrates the very limited web of information available for Namoxyrate.
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Diagram of Namoxyrate's limited research landscape.

Conclusion: The research history of Namoxyrate (W 1760A) is, for all practical purposes, a

historical footnote. The foundational research required to meet the standards of a modern

technical guide—quantitative data, detailed protocols, and mechanistic insights—is locked

within a single, inaccessible publication from 1967. For the scientific community to build upon

this early work, the full text of the Emele and Shanaman study would need to be unearthed, or

entirely new preclinical investigations would have to be initiated. Until then, Namoxyrate
remains an obscure compound with a story left largely untold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Faint Footprints of Namoxyrate (W 1760A): An
Echo from 1967]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676928#namoxyrate-w-1760a-research-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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